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Compound of Interest

Compound Name: 6-Methylnicotinic acid

Cat. No.: B142956 Get Quote

For researchers, scientists, and professionals in drug development, the efficient synthesis of

key intermediates is paramount. 6-Methylnicotinic acid, a crucial building block in the

synthesis of various pharmaceutical compounds, can be produced through several synthetic

pathways. This guide provides a comparative analysis of the most common methods for

synthesizing 6-methylnicotinic acid, with a focus on reaction conditions, yields, and

scalability.

At a Glance: Comparison of Synthesis Methods
The primary route to 6-methylnicotinic acid involves the oxidation of a substituted pyridine,

most commonly 2-methyl-5-ethylpyridine (MEP). Variations in the oxidizing agent and reaction

conditions offer a trade-off between yield, safety, and environmental impact.
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Synthesis Pathways: A Visual Guide
The following diagrams illustrate the primary synthetic pathways to 6-methylnicotinic acid and

its methyl ester.
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Non-Catalytic Oxidation Oxidation with Sulfuric Acid & Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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